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For Researchers, Scientists, and Drug Development Professionals

Abstract
Solochrome Azurine, also known as C.I. Mordant Blue 1 and Chrome Azurol B, is a versatile

triphenylmethane dye with significant applications in analytical chemistry and histology.[1][2]

This guide provides an in-depth exploration of its core chemical properties, offering a technical

resource for researchers, scientists, and professionals in drug development. The document

elucidates the fundamental molecular and physical characteristics of Solochrome Azurine,

details its functional behavior as a pH and metallochromic indicator, and outlines its utility as a

specialized histological stain. By synthesizing technical data with practical insights, this guide

aims to equip the reader with a comprehensive understanding of Solochrome Azurine's

chemical behavior, enabling its effective application in laboratory and research settings.

Introduction: Unveiling Solochrome Azurine
Solochrome Azurine is a synthetic organic dye that belongs to the triarylmethane class of

compounds.[2] It is widely recognized for its distinct color-changing properties in response to

varying pH levels and the presence of certain metal ions.[1] This characteristic makes it a
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valuable tool in various analytical and biological applications. This guide will delve into the

specific chemical attributes that underpin its functionality, providing a foundational

understanding for its use in complexometric titrations, pH determinations, and histological

staining.

Chemical Identity and Structure
A clear understanding of the molecular identity of Solochrome Azurine is paramount for its

appropriate application.

Caption: Molecular Structure of Solochrome Azurine

The structural formula reveals key functional groups, including carboxylic acid and hydroxyl

moieties, which are critical to its indicator and chelating properties.

Property Value Source(s)

IUPAC Name

5-[(3-carboxy-5-methyl-4-

oxocyclohexa-2,5-dien-1-

ylidene)(2,6-

dichlorophenyl)methyl]-2-

hydroxy-3-methylbenzoic acid

[1]

Synonyms

Solochrome Azurine B,

Chrome Azurol B, C.I. Mordant

Blue 1, C.I. 43830, Eriochrome

Azurol B

[1][3]

CAS Number 1796-92-5 [1]

Molecular Formula C₂₃H₁₆Cl₂Na₂O₆ [1]

Molecular Weight 503.25 g/mol [4]

Physicochemical Properties: A Quantitative
Overview
The utility of Solochrome Azurine in various applications is dictated by its physical and

chemical properties.
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Physical State and Solubility
Solochrome Azurine typically presents as a dark brown or orange-red powder.[4][5] Its

solubility is a critical factor for its use in aqueous and non-aqueous systems.

Solvent Solubility Observations Source(s)

Water Soluble

Slightly soluble in cold

water, more soluble in

hot water (100 g/L at

80 °C). The aqueous

solution is brownish-

yellow.

[1][5]

Ethanol Slightly Soluble

The resulting solution

is a yellow-olive

brown.

[5]

Methanol Data not available -

Acetone Data not available -

The solubility in water is sufficient for its use as an indicator in aqueous titrations. Its limited

solubility in ethanol should be considered when preparing stock solutions.

Stability and Handling
Solochrome Azurine is stable under normal laboratory conditions. However, as with many

organic dyes, it is prudent to store it in a cool, dry place away from direct light to prevent

degradation. For detailed handling and safety precautions, consulting the Safety Data Sheet

(SDS) is mandatory.[4]

Indicator Properties: Visualizing Chemical Change
The most prominent application of Solochrome Azurine is as a visual indicator for both pH

and the presence of metal ions.

pH Indicator Functionality
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Solochrome Azurine exhibits a distinct and reversible color change in response to shifts in the

hydrogen ion concentration of a solution. This property is a direct consequence of the

protonation and deprotonation of its acidic functional groups.

The color transition of Solochrome Azurine is attributed to changes in the electronic

conjugation of the molecule as it gains or loses protons. In acidic media, the molecule is in its

protonated form, which absorbs light in the ultraviolet region, appearing yellow to the human

eye. In alkaline conditions, deprotonation occurs, leading to a more extended conjugated

system that absorbs light at longer wavelengths in the visible spectrum, resulting in a vibrant

blue color.[1]

Protonated Form
(Acidic pH)

Yellow

Deprotonated Form
(Alkaline pH)

Blue

+ OH⁻

- H₂O

+ H⁺

Click to download full resolution via product page

Caption: Reversible protonation of Solochrome Azurine.

While the general color change is established as yellow in acidic and blue in alkaline solutions,

the precise pH range for this transition is a critical parameter for its effective use as a pH

indicator.[1] Unfortunately, specific quantitative data for the pH transition range of Solochrome
Azurine is not readily available in the surveyed literature. For precise pH measurements,

calibration with standard buffer solutions is recommended.

Metallochromic Indicator in Complexometric Titrations
Solochrome Azurine functions as a metallochromic indicator, forming colored complexes with

metal ions. This property is exploited in complexometric titrations, a type of volumetric analysis

used to determine the concentration of metal ions.[6][7][8]

The fundamental principle relies on the relative stability of the metal-indicator complex versus

the metal-titrant complex. The titrant, typically a strong chelating agent like

ethylenediaminetetraacetic acid (EDTA), forms a more stable complex with the metal ion than

the indicator does.[9]

The Titration Process:
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Initial State: Before the titration begins, a small amount of Solochrome Azurine is added to

the solution containing the metal ions. It forms a colored complex with a fraction of the metal

ions.

Titration: As the EDTA solution is added, it first reacts with the free metal ions in the solution.

Endpoint: Once all the free metal ions have been complexed by EDTA, the EDTA displaces

the metal ions from the weaker metal-indicator complex. This releases the free indicator into

the solution, causing a sharp color change that signals the endpoint of the titration.[9]

Titration Steps Chemical Reactions

Metal Ion Solution
+ Solochrome Azurine

(Metal-Indicator Complex Color)

Add EDTA Titrant

All Metal Ions Complexed with EDTA
(Free Indicator Color)

M-Indicator + EDTA → M-EDTA + Indicator

Click to download full resolution via product page

Caption: Workflow of a complexometric titration.

While the general principle is straightforward, the successful application of Solochrome
Azurine in complexometric titrations requires careful control of experimental conditions,

particularly pH. The stability of the metal-indicator complex is pH-dependent.

A known application involves the successive titration of a mixture of magnesium, zinc, and

copper ions.[6] In this procedure, masking and demasking agents are used to selectively titrate

each metal ion. Solochrome Black, a related indicator, is mentioned for the initial titration of all

metals, and the subsequent selective determination of zinc involves a color change to blue,
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which is characteristic of the free form of many metallochromic indicators, including likely

Solochrome Azurine.[6]

Experimental Protocol: Conceptual Framework for Titration of Metal Ions

While a specific, validated protocol for using Solochrome Azurine as the primary indicator for

a single metal ion titration was not found in the available literature, a conceptual protocol can

be outlined based on the principles of complexometric titrations:

Sample Preparation: An accurately measured volume of the sample containing the metal ion

of interest is placed in a titration flask.

pH Adjustment: The pH of the solution is adjusted to the optimal range for the formation of

the metal-Solochrome Azurine complex and the subsequent titration with EDTA. This is a

critical step and the optimal pH would need to be determined experimentally for each specific

metal ion.

Indicator Addition: A few drops of a prepared Solochrome Azurine indicator solution are

added to the sample. The solution should develop the color of the metal-indicator complex.

Titration: The solution is titrated with a standardized solution of EDTA until the color changes

sharply to that of the free indicator.

Endpoint Determination: The volume of EDTA solution required to reach the endpoint is

recorded.

Calculation: The concentration of the metal ion in the sample is calculated based on the

stoichiometry of the metal-EDTA reaction.

Causality in Experimental Choices:

pH Control: The choice of pH is crucial because it affects the stability of both the metal-

indicator and metal-EDTA complexes. For a sharp endpoint, there must be a significant

difference in the stability of these two complexes at the chosen pH.

Indicator Concentration: A minimal amount of indicator is used to avoid introducing significant

error in the titration.
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Standardized Titrant: The accuracy of the determination is directly dependent on the

accurately known concentration of the EDTA solution.

Histological Staining: Visualizing Biological
Structures
Beyond its role in analytical chemistry, Solochrome Azurine is a valuable staining agent in

histology, particularly for the detection of aluminum in bone tissue.[10]

Staining Mechanism
The mechanism of staining with Solochrome Azurine involves the formation of a coordination

complex between the dye and the metal ion deposited in the tissue. The hydroxyl and carboxyl

groups on the Solochrome Azurine molecule act as ligands, binding to the aluminum ions and

producing a colored precipitate at the site of aluminum accumulation.

Application in Aluminum Detection
In clinical and research settings, particularly in the context of renal disease and long-term

dialysis, the assessment of aluminum accumulation in bone is crucial. Solochrome Azurine
staining has been shown to be a sensitive method for this purpose.

Safety and Handling
Solochrome Azurine is classified as an irritant and may be harmful if swallowed, inhaled, or in

contact with skin.[4] It can cause serious eye irritation and may cause respiratory irritation.[4]

Therefore, appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn when handling the powdered dye. Work should be conducted in a

well-ventilated area or under a fume hood. For comprehensive safety information, refer to the

material safety data sheet (MSDS) provided by the supplier.[4]

Conclusion
Solochrome Azurine is a multifunctional chemical compound with significant utility in both

analytical chemistry and histology. Its properties as a pH and metallochromic indicator are

central to its application in titrimetric analysis, while its ability to form stable complexes with

metal ions makes it a valuable tool for histological staining. This guide has provided a detailed
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overview of the fundamental chemical properties of Solochrome Azurine, offering a foundation

for its informed and effective use in scientific research and development. Further research to

quantify its pH transition range, pKa values, and spectral properties would be beneficial for

expanding its applications and refining existing methodologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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